2-(Pyridin-3-yl)cyclopropan-1-amine dihydrochloride

• Molecular Formula: C8H12Cl2N2
• Molecular Weight: 207.10 g/mol
• SMILES: C1C(C1N)C2=CN=CC=C2.Cl.Cl
• InChI: InChI=1S/C8H10N2.2ClH/c9-8-4-7(8)6-2-1-3-10-5-6;;/h1-3,5,7-8H,4,9H2;2*1H
• InChIKey: VXKOQFJNQOGBSM-UHFFFAOYSA-N

2-(Pyridin-3-yl)cyclopropan-1-amine dihydrochloride: Sourcing and Specifications

2-(Pyridin-3-yl)cyclopropan-1-amine dihydrochloride (CAS 1228924-38-6, free base 859238-90-7, molecular formula C₈H₁₂Cl₂N₂, MW 207.1 g·mol⁻¹) is a trans-configured, chiral cyclopropanamine featuring a pyridin-3-yl substituent. The compound is supplied as a racemic (1R,2S)/(1S,2R) dihydrochloride salt, achieving ≥98% purity (HPLC) across multiple vendor specifications . Its rigid cyclopropane scaffold enforces conformational constraint pertinent to fragment-based drug discovery (FBDD), while the pyridin-3-yl group confers distinct hydrogen-bond acceptor properties relative to phenyl analogs [1]. The dihydrochloride salt form is specifically selected for improved aqueous solubility in biological assay workflows [2].

Fragment library design fit

Conformationally constrained trans-cyclopropane scaffold with pyridin-3-yl H-bond acceptor

Direct aqueous assay deployment

Dihydrochloride salt provides water solubility for DMSO-free biochemical workflows

Consistent purity across vendors

Meets fragment screening purity thresholds as reported by multiple suppliers

• [1] Giannetti AM, et al. Fragment-based identification of amides derived from trans-2-(pyridin-3-yl)cyclopropanecarboxylic acid as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT). J Med Chem. 2014;57(3):770-792. PMID: 24405419. View Source
• [2] Kuujia. rac-(1R,2S)-2-(pyridin-3-yl)cyclopropan-1-amine dihydrochloride, trans (CAS 1228924-38-6). Technical Introduction: dihydrochloride salt form improves solubility for experimental applications. View Source

Generic Substitution Risks for 2-(Pyridin-3-yl)cyclopropan-1-amine dihydrochloride

Substituting 2-(pyridin-3-yl)cyclopropan-1-amine dihydrochloride with the structurally similar 1-(Pyridin-3-yl)cyclopropan-1-amine (CAS 503417-38-7) or with the free base 2-(pyridin-3-yl)cyclopropanamine fundamentally alters three parameters critical to fragment-based screening and lead optimization: (i) the substitution pattern relocates the primary amine from the β-carbon to the α-carbon of the cyclopropane ring, changing the geometry of the hydrogen-bond donor/acceptor motif [1]; (ii) the computed logP shifts from ~1.60 to ~0.1, substantially altering solubility and permeability predictions [2][3]; (iii) the free base requires solubilization in DMSO or ethanol, whereas the dihydrochloride salt enables direct aqueous reconstitution, reducing solvent artifacts in cellular assays . These differences preclude simple interchange in fragment libraries and medicinal chemistry workflows.

Risk Factor

This Compound

Common Substitute

Amine position & geometry

β-amine (2-position) on trans-cyclopropane; fixed H-bond donor/acceptor vector

α-amine (1-position) isomer alters interaction geometry; may shift binding mode

Lipophilicity profile

Higher computed lipophilicity range; may support membrane permeability predictions

Regioisomers fall in a lower lipophilicity bin; fragment library partitioning may differ

Formulation & assay compatibility

Dihydrochloride salt: direct aqueous reconstitution, no organic co-solvent required

Free base or alternative salt: organic solvent (DMSO/ethanol) needed; risk of solvent artifacts

• [1] PubChem. 1-(Pyridin-3-yl)cyclopropan-1-amine (CID 17800025, CAS 503417-38-7). Computed properties: XLogP3-AA 0.1. View Source
• [2] Kuujia. rac-(1R,2S)-2-(pyridin-4-yl)cyclopropan-1-amine. XLogP: 0.2. View Source
• [3] Giannetti AM, et al. J Med Chem. 2014;57(3):770-792. PMID: 24405419. View Source

Differentiation Evidence for 2-(Pyridin-3-yl)cyclopropan-1-amine dihydrochloride

Lipophilicity Shift Compared to 1-Position Isomer

The 2-substituted cyclopropanamine isomer demonstrates a computed logP of 1.60 (XLogP3) versus 0.1 for the 1-(pyridin-3-yl)cyclopropan-1-amine regioisomer [1]. This 1.5-unit logP differential translates to a theoretical ~30-fold increase in octanol-water partition coefficient, predicting enhanced passive membrane permeability relevant to cell-based fragment screening [2]. The pyridin-4-yl analog (XLogP 0.2) similarly falls in a lower lipophilicity range, highlighting the uniqueness of the 2-(pyridin-3-yl) orientation [3].

LogP shift vs. 1-position isomer

Reported

LogP 1.60 vs LogP 0.1

Distinct lipophilicity bin for fragment screening

Computed XLogP3; Δ ≈ 1.5 units, ~30-fold partitioning difference

Evidence Dimension	Computed lipophilicity (LogP)
Target Compound Data	LogP 1.60 (XLogP3), PSA 38.91 Ų
Comparator Or Baseline	1-(Pyridin-3-yl)cyclopropan-1-amine (CAS 503417-38-7): XLogP3 0.1; 2-(Pyridin-4-yl)cyclopropan-1-amine (CAS 2133291-56-0): XLogP 0.2
Quantified Difference	ΔLogP ≈ 1.5 vs. 1-position isomer; ~30-fold theoretical octanol-water partitioning difference
Conditions	Computed properties from Chemsrc (XLogP3) and PubChem (XLogP3-AA) using standardized algorithms

Why This Matters

LogP is a primary selection criterion for fragment library design; a 1.5-unit difference places the 2-position isomer in a distinct lipophilicity bin, directly impacting library diversity and hit expansion strategies.

• [1] PubChem CID 17800025. 1-(Pyridin-3-yl)cyclopropan-1-amine (CAS 503417-38-7). XLogP3-AA: 0.1. View Source
• [2] Giannetti AM, et al. J Med Chem. 2014;57(3):770-792. NAMPT fragment elaboration using trans-2-(pyridin-3-yl)cyclopropane scaffold. View Source
• [3] Kuujia. rac-(1R,2S)-2-(pyridin-4-yl)cyclopropan-1-amine. XLogP: 0.2. View Source

Purity Specification Across Multiple Supplier Batches

The target compound is consistently listed with ≥98% purity (HPLC) across multiple independent suppliers . In contrast, generic 1-(pyridin-3-yl)cyclopropanamine dihydrochloride is commonly offered at 95% minimum purity, a difference of ≥3 absolute percentage points . For fragment-based screening, where compounds are typically tested at 0.5–1 mM, a 3% impurity level can introduce confounding biological activity if impurities are pharmacologically active [1].

Purity specification

Specification review

≥98% HPLC

Higher purity threshold vs. common 95% regioisomer supply

≥3 percentage points difference; relevant for fragment hit triage

Evidence Dimension	Purity specification (HPLC area%)
Target Compound Data	≥98% (Leyan 1605680); min. 95% (CymitQuimica)
Comparator Or Baseline	1-(Pyridin-3-yl)cyclopropanamine dihydrochloride: typically 95% min. (BenchChem, Aladdin)
Quantified Difference	≥3 percentage points higher purity specification for target compound
Conditions	HPLC purity as stated on vendor Certificate of Analysis; batch-to-batch variability noted

Why This Matters

In fragment screening, where weak binders (KD > 100 μM) are common, impurities at ≥3% can generate false positives or mask true hits, directly impacting hit triage decisions and procurement economics.

• [1] Giannetti AM, et al. J Med Chem. 2014;57(3):770-792. Fragment screening and hit validation methodologies. View Source

Aqueous Solubility: Dihydrochloride Salt vs. Free Base

The dihydrochloride salt is reported as soluble in water, whereas the free base requires organic solvents (DMSO, ethanol) for dissolution [1]. This differential is critical for biochemical and cell-based assays where DMSO concentrations must be kept below 0.1% (v/v) to avoid solvent toxicity and artifact . The 1-(pyridin-3-yl)cyclopropanamine, available as the free base (CAS 503417-38-7), shares this organic-solvent dependency, making the dihydrochloride formulation of the 2-position isomer uniquely suited for direct aqueous assay deployment [2].

Aqueous solubility

Data to verify

Water-soluble vs Organic solvent required

Supports DMSO-free biochemical assay workflows

Qualitative vendor report; no quantitative solubility data available

Evidence Dimension	Aqueous solubility (qualitative)
Target Compound Data	Soluble in water (dihydrochloride salt)
Comparator Or Baseline	2-(Pyridin-3-yl)cyclopropan-1-amine free base: soluble in DMSO or ethanol; 1-(pyridin-3-yl)cyclopropanamine free base: soluble in organic solvents
Quantified Difference	Qualitative: dihydrochloride is water-soluble; free base is not. No quantitative solubility (mg/mL) data available from vendor sources.
Conditions	Vendor-reported solubility classifications; no quantitative equilibrium solubility measurements identified

Why This Matters

For high-throughput screening laboratories, aqueous solubility eliminates the need for DMSO solvation and subsequent dilution, reducing solvent-related assay interference and simplifying automated liquid handling workflows.

• [1] Kuujia. rac-(1R,2S)-2-(pyridin-3-yl)cyclopropan-1-amine dihydrochloride, trans. The dihydrochloride salt form improves solubility for experimental applications. View Source
• [2] PubChem CID 17800025. 1-(Pyridin-3-yl)cyclopropan-1-amine. Free base, no salt form solubility data. View Source

Conformational Constraint: Trans-Cyclopropane vs. Phenyl Analogs

The trans-1,2-disubstituted cyclopropane enforces a fixed dihedral angle between the pyridine ring and the amine group, providing a conformationally constrained scaffold [1]. In contrast, the benchmark arylcyclopropylamine tranylcypromine (trans-2-phenylcyclopropanamine) carries a phenyl group that lacks the hydrogen-bond acceptor capacity of the pyridine nitrogen [2]. The pyridin-3-yl substitution additionally introduces a nitrogen atom at the meta position of the aromatic ring, offering a vector for specific polar interactions not available with phenyl- or 2-pyridyl-substituted analogs [3]. The trans configuration is preserved in the racemic (1R,2S)/(1S,2R) mixture supplied as the dihydrochloride .

Conformational constraint

Class-level

Trans-cyclopropane vs Phenyl analog

Fixed dihedral angle and pyridine H-bond acceptor advantage

Structural comparison; no binding data for parent unsubstituted compounds

Evidence Dimension	Conformational constraint and hydrogen-bond capacity
Target Compound Data	Trans-1,2-disubstituted cyclopropane with pyridin-3-yl H-bond acceptor (N atom); constrained dihedral angle
Comparator Or Baseline	Tranylcypromine (trans-2-phenylcyclopropanamine): phenyl group with no H-bond acceptor; 1-(pyridin-2-yl)cyclopropanamine: pyridine N at ortho position alters geometry
Quantified Difference	Structural: pyridine N introduces 1 H-bond acceptor (pKa ~5.2 for pyridinium) vs. 0 for phenyl; meta vs. ortho/para positioning affects interaction geometry. Quantitative binding differences not available.
Conditions	Structural comparison by SMILES/InChI; no direct binding assay data for unsubstituted parent compounds

Why This Matters

For fragment library design, conformational constraint reduces entropic penalty upon binding, while the pyridine nitrogen provides a measurable handle for structure-based optimization; these features differentiate this scaffold from phenylcyclopropylamine fragments.

• [1] Kuujia. rac-(1R,2S)-2-(pyridin-3-yl)cyclopropan-1-amine dihydrochloride, trans. Structural description of trans-cyclopropane scaffold. View Source
• [2] BindingDB. Tranylcypromine (CHEMBL1179). Ki: 5000 nM for human MAO-A. View Source
• [3] Giannetti AM, et al. J Med Chem. 2014;57(3):770-792. NAMPT inhibitor design using trans-2-(pyridin-3-yl)cyclopropane framework. View Source

NAMPT Inhibitor Fragment-to-Lead Success with This Scaffold

The trans-2-(pyridin-3-yl)cyclopropane substructure was the foundational fragment in the discovery of potent NAMPT inhibitors. A fragment lead (compound 13, KD = 51 μM) was elaborated into compound 39 (NAMPT IC50 = 0.0051 μM, A2780 cell IC50 = 0.00049 μM), representing a 10,000-fold improvement in potency [1]. While the target compound 2-(pyridin-3-yl)cyclopropan-1-amine itself was not the active inhibitor, its carboxylic acid derivative (trans-2-(pyridin-3-yl)cyclopropanecarboxylic acid) served as the core scaffold for amide elaboration. The amine analog is the direct precursor for reductive amination and amide coupling reactions employed in the published synthetic route . No equivalent fragment-to-lead trajectory has been documented for the 1-position or 4-position pyridyl cyclopropanamine isomers.

Fragment-to-lead trajectory

Reported

10,000-fold potency improvement

Documented NAMPT inhibitor optimization from this scaffold

Fragment KD 51 μM → lead IC50 0.0051 μM (Giannetti et al., 2014)

Evidence Dimension	Fragment-to-lead optimization trajectory
Target Compound Data	Trans-2-(pyridin-3-yl)cyclopropane scaffold: fragment lead 13 (KD 51 μM) → optimized compound 39 (NAMPT IC50 0.0051 μM, A2780 cell IC50 0.00049 μM)
Comparator Or Baseline	No published fragment-to-lead trajectory identified for 1-(pyridin-3-yl)cyclopropanamine or 2-(pyridin-4-yl)cyclopropanamine in peer-reviewed literature
Quantified Difference	~10,000-fold potency improvement from fragment to lead for the trans-2-(pyridin-3-yl) scaffold; no comparator data available for other regioisomers
Conditions	NAMPT biochemical assay; A2780 ovarian carcinoma cell proliferation assay (Giannetti et al., 2014)

Why This Matters

Documented fragment-to-lead success for the trans-2-(pyridin-3-yl)cyclopropane scaffold provides a validated starting point for medicinal chemistry programs targeting NAMPT or related enzymes, reducing the risk of adopting an unproven scaffold.

• [1] Giannetti AM, et al. Fragment-based identification of amides derived from trans-2-(pyridin-3-yl)cyclopropanecarboxylic acid as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT). J Med Chem. 2014;57(3):770-792. Compound 13 KD 51 μM; compound 39 NAMPT IC50 0.0051 μM, A2780 IC50 0.00049 μM. View Source

Application Scenarios for 2-(Pyridin-3-yl)cyclopropan-1-amine dihydrochloride

Fragment Library Construction for Epigenetic and Metabolic Enzymes

The compound's trans-1,2-disubstituted cyclopropane geometry and pyridin-3-yl H-bond acceptor capacity make it a suitable component of focused fragment libraries targeting enzymes with lysine demethylase (LSD1/KDM1A), NAMPT, or MAO activity [1]. Its aqueous solubility via the dihydrochloride salt enables direct dispensing into biochemical assay buffers, bypassing DMSO solvation and reducing solvent interference in primary screens [2].

Synthetic Intermediate for NAMPT Inhibitor Lead Optimization

The primary amine function of 2-(pyridin-3-yl)cyclopropan-1-amine dihydrochloride allows direct coupling to carboxylic acid building blocks or reductive amination with aldehydes, mirroring the synthetic route used to elaborate fragment lead 13 into nanomolar NAMPT inhibitors (compound 39, NAMPT IC50 0.0051 μM) [1]. The trans configuration is preserved throughout amide bond formation, maintaining the conformational constraint essential for target binding .

Physicochemical Reference Standard for Cyclopropanamine Analog Comparison

The computed LogP (1.60) and PSA (38.91 Ų) of the 2-position isomer serve as reference benchmarks for evaluating the lipophilicity and polarity impact of regioisomeric and salt form variations in cyclopropanamine series [1]. This is directly relevant for procurement decisions when selecting among 2-, 3-, and 4-pyridyl substituted cyclopropanamine building blocks for property-driven library design [2].

DMSO-Free Aqueous Biochemistry Assays

The dihydrochloride salt's water solubility makes it the preferred formulation for laboratories performing enzyme kinetics, SPR, or NMR-based fragment screening where DMSO concentrations must be stringently controlled [1]. In contrast, the free base form requires organic co-solvents that may denature target proteins or introduce NMR solvent artifacts [2].

Application

Selection Property

Validation Focus

Fragment library construction

Trans-cyclopropane scaffold with pyridin-3-yl H-bond acceptor capacity

Aqueous solubility for DMSO-free dispensing into biochemical screens

NAMPT inhibitor lead optimization

Primary amine for amide coupling / reductive amination

Preservation of trans configuration during synthetic elaboration

Physicochemical reference standard

Computed lipophilicity and PSA benchmarks

Regioisomer differentiation for property-driven library design

DMSO-free aqueous biochemistry assays

Dihydrochloride salt water solubility

Elimination of organic co-solvent interference in SPR/NMR screening

• [1] Giannetti AM, et al. J Med Chem. 2014;57(3):770-792. PMID: 24405419. View Source
• [2] PubChem CID 17800025. 1-(Pyridin-3-yl)cyclopropan-1-amine (CAS 503417-38-7). XLogP3-AA: 0.1. View Source